Cas no 69722-21-0 (N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}benzamide)

• Product name: N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}benzamide
• CAS No: 69722-21-0
• MF: C₁₈H₁₃N₅O₂
• MW: 331.328122854233
• CID: 1738758
• PubChem ID: 16345082

N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(1,4-dihydro-4-oxo-1-phenyl-5H-pyrazolo[3,4-d]pyrimidin-5-yl)-
• N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}benzamide
• N-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)benzamide
• HMS1658J22
• F2823-0190
• 69722-21-0
• N-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)benzamide
• Z84657382
• AKOS024470299
• N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}benzamide

• Inchi： InChI=1S/C18H13N5O2/c24-17(13-7-3-1-4-8-13)21-22-12-19-16-15(18(22)25)11-20-23(16)14-9-5-2-6-10-14/h1-12H,(H,21,24)
• InChI Key： PZGHWUOWYRLLLS-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=O)NN2C=NC3=C(C2=O)C=NN3C4=CC=CC=C4

Computed Properties

• Exact Mass: 331.10709
• Monoisotopic Mass: 331.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• PSA: 79.59